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Compound of Interest

Compound Name: Teriflunomide

Cat. No.: B1194450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Teriflunomide. It includes procedural guidance on personal protective equipment (PPE),

operational plans for safe handling, and protocols for disposal. Teriflunomide is classified as a

hazardous drug by the National Institute for Occupational Safety and Health (NIOSH),

necessitating stringent handling precautions to minimize exposure.[1][2]

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical to prevent dermal, inhalation, and ocular exposure

to Teriflunomide. The following tables summarize the recommended PPE based on the

available safety data sheets and guidelines for handling hazardous drugs.

Glove Selection Guidance

While specific breakthrough time data for Teriflunomide is not readily available in public

literature, the following table provides guidance based on general recommendations for

handling chemotherapy and other hazardous drugs. It is imperative to use gloves that have

been tested according to the ASTM D6978 standard.[3]
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Glove Material
Recommended
Thickness

Testing Standard Rationale

Nitrile ≥ 4 mil (0.1 mm) ASTM D6978

Commonly

recommended for

handling

chemotherapy drugs;

offers good chemical

resistance. Double

gloving is best

practice.

Neoprene ≥ 8 mil (0.2 mm) ASTM D6978

Offers good

resistance to a range

of chemicals.

Note: Always consult the glove manufacturer's specific chemical resistance data. If

breakthrough time for Teriflunomide is not available, select gloves tested against a broad

range of chemotherapy agents. Change gloves frequently and immediately if they are torn or

contaminated.

Respiratory Protection Guidance

Respiratory protection is crucial when there is a risk of inhaling airborne particles of

Teriflunomide, particularly when handling the powder form or during spill cleanup.
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Activity Respirator Type
NIOSH Filter
Classification

Assigned
Protection Factor
(APF)

Handling intact tablets
Generally not required

if handled carefully
N/A N/A

Weighing or crushing

tablets (in a ventilated

enclosure)

N95 Filtering

Facepiece Respirator
N95 10

Cleaning up small

spills of powder

N95 Filtering

Facepiece Respirator
N95 10

Cleaning up large

spills of powder

Full-facepiece

respirator with P100

cartridges or a

Powered Air-Purifying

Respirator (PAPR)

P100
50 (Full Facepiece),

25-1000 (PAPR)

Additional PPE

PPE Component Specification Rationale

Gown
Disposable, lint-free, solid

front, long-sleeved

To protect skin and clothing

from contamination.

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact with

powder or splashes.

Face Shield Worn over goggles

Recommended during

activities with a high risk of

splashing.

Shoe Covers Disposable

To prevent the tracking of

contaminants out of the work

area.
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The following diagram illustrates the logical workflow for ensuring safety when handling

Teriflunomide.

Safe Handling Workflow for Teriflunomide

1. Assess the Risk
- Type of procedure

- Quantity of Teriflunomide
- Potential for aerosolization

2. Select Appropriate PPE
- Gloves (double)

- Gown
- Eye/Face Protection

- Respiratory Protection (if needed)

3. Prepare the Work Area
- Work in a designated area

- Use a ventilated enclosure for powders
- Have spill kit and waste disposal containers ready

4. Handle Teriflunomide
- Follow Standard Operating Procedures (SOPs)

- Avoid creating dust
- Use dedicated equipment

5. Decontaminate and Clean
- Decontaminate surfaces

- Clean equipment
- Follow established cleaning protocol

6. Dispose of Waste
- Segregate hazardous waste

- Use labeled, sealed containers
- Follow EPA and institutional guidelines

7. Doff PPE and Wash Hands
- Remove PPE in the correct order to avoid self-contamination

- Wash hands thoroughly
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Caption: Workflow for the safe handling of Teriflunomide.

Standard Operating Procedures
Receiving and Unpacking

Visually inspect the shipping container for any signs of damage or leakage upon receipt.

Wear a single pair of chemotherapy-tested gloves when unpacking.

If the primary container is damaged, treat it as a spill and follow the spill cleanup protocol.

Verify that the container is clearly labeled.

Store Teriflunomide in a designated, well-ventilated, and secure area away from

incompatible materials.[4][5]

Compounding and Preparation (for non-standard formulations) This should be performed in a

ventilated enclosure, such as a chemical fume hood or a biological safety cabinet.

Preparation:

Assemble all necessary materials and equipment before starting.

Line the work surface with a disposable, plastic-backed absorbent pad.

Donning PPE:

Don a disposable gown, double gloves, eye protection, and appropriate respiratory

protection.

Handling:

Handle the drug carefully to avoid generating dust.

If tablets need to be crushed or manipulated, do so in a small, sealable bag to contain any

powder.
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Post-Preparation:

Decontaminate all surfaces and equipment.

Dispose of all waste in properly labeled hazardous waste containers.

Doff PPE in a manner that avoids self-contamination and dispose of it as hazardous

waste.

Wash hands thoroughly with soap and water.

Spill Cleanup Protocol

Assess the Spill:

Evacuate the immediate area and restrict access.

For large spills, especially of powder, contact the institutional safety office.

Don PPE:

For small spills, at a minimum, don a gown, double gloves, eye protection, and an N95

respirator.

For large spills, a PAPR or full-face respirator with P100 cartridges is recommended.

Contain and Clean:

For liquid spills, cover with an absorbent material.

For powder spills, gently cover with wetted absorbent material to avoid aerosolizing the

powder.[6]

Use a scoop and scraper to collect the absorbed material and any broken glass.

Place all contaminated materials into a designated hazardous waste bag.

Decontaminate the Area:
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Clean the spill area with a 10% bleach solution, followed by a neutralizing agent like

sodium thiosulfate.[6]

Then, clean the area with a detergent solution and rinse with water.[6]

Disposal:

Seal the hazardous waste bag and place it in a second bag.

Dispose of all materials, including PPE, as hazardous waste.[6]

Post-Cleanup:

Wash hands thoroughly with soap and water.

Document the spill and the cleanup procedure according to institutional policy.

Disposal Plan
All waste contaminated with Teriflunomide, including unused drug, contaminated PPE, and

cleanup materials, must be handled as hazardous pharmaceutical waste.

Waste Segregation and Disposal Workflow
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Teriflunomide Waste Disposal Workflow

1. Identify Teriflunomide-Contaminated Waste
- Expired/unused drug

- Contaminated PPE (gloves, gown, etc.)
- Labware and cleaning materials

2. Segregate at Point of Generation
- Place in a designated, labeled, leak-proof container

- Do not mix with non-hazardous waste

3. Container Management
- Keep containers closed when not in use

- Store in a secure, designated area

4. Final Disposal
- Arrange for pickup by a licensed hazardous waste vendor

- Follow all EPA RCRA and local regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Teriflunomide waste.

Disposal Guidelines:

Container: Use a dedicated, leak-proof, and puncture-resistant container clearly labeled as

"Hazardous Pharmaceutical Waste."

Regulations: Disposal must comply with the Environmental Protection Agency (EPA)

Resource Conservation and Recovery Act (RCRA) regulations for hazardous waste.[7][8]

Vendor: Utilize a licensed hazardous waste disposal company for final disposal.

Prohibition: Do not dispose of Teriflunomide waste in regular trash, sharps containers for

biohazards, or via sewer systems.[4][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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